Cas no 85-76-7 (2-Naphthalenesulfonicacid, 8-(acetylamino)-5-amino-)

• Product Name: 2-Naphthalenesulfonicacid, 8-(acetylamino)-5-amino-
• CAS No: 85-76-7
• MF: C₁₂H₁₂N₂O₄S
• MW: 280.299681663513
• CID: 723687
• Update Time: 2024-01-31

2-Naphthalenesulfonicacid, 8-(acetylamino)-5-amino- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonicacid, 8-(acetylamino)-5-amino-
• 8-acetamido-5-aminonaphthalene-2-sulfonic acid
• 8-acetamido-5-azanyl-naphthalene-2-sulfonic acid
• 2-Naphthalenesulfonic acid, 8-(acetylamino)-5-amino-

• Inchi： 1S/C12H12N2O4S/c1-7(15)14-12-5-4-11(13)9-3-2-8(6-10(9)12)19(16,17)18/h2-6H,13H2,1H3,(H,14,15)(H,16,17,18)
• InChI Key： SDZUJERWLPSKII-UHFFFAOYSA-N
• SMILES： C1=C2C(C(N)=CC=C2NC(C)=O)=CC=C1S(O)(=O)=O

Computed Properties

• Exact Mass: 280.052
• Monoisotopic Mass: 280.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.542
• Refractive Index: 1.713
• PSA: 117.87000
• LogP: 3.36210